3-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenethylpropanamide

• IUPAC Name: 3-(2,4-dioxo-1H-quinazolin-3-yl)-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C19H19N3O3/c23-17(20-12-10-14-6-2-1-3-7-14)11-13-22-18(24)15-8-4-5-9-16(15)21-19(22)25/h1-9H,10-13H2,(H,20,23)(H,21,25)
• InChI Key: BOPVZMFLBMABPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CCN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

“3-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenethylpropanamide” is a chemical compound with the molecular formula C11H10N2O4. It’s a type of quinazolinedione-based compound.

Synthesis Analysis

A novel I2/TBHP mediated domino synthesis of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)-N-phenyl benzamides by reaction of isatins with o-amino N-aryl/alkyl benzamides was described. This was the first application of o-amino N-aryl/alkyl benzamides participating in oxidative rearrangement with isatins for synthesis of desired products.

Molecular Structure Analysis

The structure of the newly synthesized compounds was determined by infrared spectroscopy, UV-visible spectroscopy, nuclear magnetic resonance, and single-crystal X-ray crystallographic analysis.

Chemical Reactions Analysis

The reaction of 3-substituted 2-thioxo-quinazolin-4-ones with sodamide under mild conditions was presented. The yield of the product was found to increase with increasing amount of catalyst.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 234.208 Da. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.